N-(3-ethynylphenyl)-2-fluoropyridine-4-carboxamide

• IUPAC Name: N-(3-ethynylphenyl)-2-fluoropyridine-4-carboxamide
• InChI: InChI=1S/C14H9FN2O/c1-2-10-4-3-5-12(8-10)17-14(18)11-6-7-16-13(15)9-11/h1,3-9H,(H,17,18)
• InChI Key: RESKMNNCTZSLCQ-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=CC=C1)NC(=O)C2=CC(=NC=C2)F
• Molecular Formula: C14H9FN2O
• Molecular Weight: 240.23 g/mol

Description

“N-(3-Ethynylphenyl)acetamide” is a compound with the CAS Number: 70933-58-3 and a molecular weight of 159.19.

Synthesis Analysis

Erlotinib, a related compound, is synthesized from 6,7-bis-(2-methoxyethoxy)quinazolin-4-(3H)-one. The compound is then reacted with thionyl chloride at reflux temperature to obtain 4-chloro-6,7-bis-(2-methoxyethoxy)quinazoline; this, upon treatment with 3-ethynylaniline in DMF, yields erlotinib·HCl.

Molecular Structure Analysis

The molecular formula of “N-(3-Ethynylphenyl)-2-propynamide” is C11H7NO, with an average mass of 169.179 Da and a monoisotopic mass of 169.052765 Da.

Chemical Reactions Analysis

In the case of erlotinib, the polarity of N-(3-ethynylphenyl)-6(2-piperzinoethoxy)-7-(2-methoxyethoxy)quinazolin-4-amine hydrochloride was changed, and its molecule was enlarged. It was easy to remove this larger, more polar, compound by recrystallization.

Physical And Chemical Properties Analysis

“N-(3-Ethynylphenyl)acetamide” is a solid substance stored at a temperature of 2-8°C. The molecular formula of “N-(3-Ethynylphenyl)-2-propynamide” is C11H7NO.

Mechanism of Action

Icotinib, another related compound, is a highly selective, first-generation epidermal growth factor receptor tyrosine kinase inhibitor (EGFR-TKI) which binds reversibly to the ATP binding site of the EGFR protein, preventing completion of the signal transduction cascade.

Safety and Hazards

Erlotinib hydrochloride is classified as Acute toxicity, Oral (Category 3), H301 and Long-term (chronic) aquatic hazard (Category 4), H413. It is toxic if swallowed and may cause long-lasting harmful effects to aquatic life.

Future Directions

There is ongoing research into the potential of novel inhibitors for EGFR, such as N-(3-ethynylphenyl)-6, 7-bis(2-methoxyethoxy)quinazolin-4-amine. This compound is being explored for its potential to serve in the diagnosis and treatment of head and neck squamous cell carcinoma (HNSCC).